Cas no 886360-78-7 (Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate)

• Product Name: Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate
• CAS No: 886360-78-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD03791241
• CID: 1074696
• PubChem ID: 135428321
• Update Time: 2025-11-01

Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate
• ETHYL 2-(METHYLAMINO)-4-OXO-4,5-DIHYDRO-3-THIOPHENECARBOXYLATE
• ethyl 3-hydroxy-5-methylimino-2H-thiophene-4-carboxylate
• DTXSID40377445
• J-520646
• Ethyl2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate
• AKOS005071439
• MFCD03791241
• 886360-78-7
• 8W-0225
• ethyl 2-(methylamino)-4-oxo-5H-thiophene-3-carboxylate

• MDL： MFCD03791241
• Inchi： 1S/C8H11NO3S/c1-3-12-8(11)6-5(10)4-13-7(6)9-2/h10H,3-4H2,1-2H3/b9-7-
• InChI Key： ZNOIWXXMEFZAAN-CLFYSBASSA-N
• SMILES： S1/C(/C(C(=O)OCC)=C(C1)O)=N\C

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Melting Point: 163-166°C

Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 886360-78-7)

Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 886360-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, which includes an ethyl ester group and a methylamino substituent. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate has surged due to their potential in developing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The compound's CAS No. 886360-78-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of thiophene derivatives is their application in green chemistry. With growing environmental concerns, scientists are exploring sustainable synthesis methods for compounds like Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate. Questions such as "How to optimize the yield of CAS No. 886360-78-7 using eco-friendly catalysts?" or "What are the latest advancements in heterocyclic compound synthesis?" are trending in search engines and AI-driven research tools.

The compound's ethyl ester moiety also makes it a candidate for prodrug development, a hot topic in pharmaceutical innovation. Prodrugs are designed to improve drug delivery, and Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate could play a pivotal role in this field. Its methylamino group further enhances its reactivity, enabling modifications that align with modern precision medicine strategies.

From an industrial perspective, CAS No. 886360-78-7 is often referenced in patents related to crop protection chemicals and veterinary pharmaceuticals. Its structural features contribute to its efficacy in targeting specific biological pathways, making it a valuable asset in agrochemical formulation. Searches for "applications of thiophene derivatives in agriculture" or "synthesis of Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate" highlight its interdisciplinary importance.

In summary, Ethyl 2-(methylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 886360-78-7) is a compound of high scientific and industrial value. Its applications span from drug discovery to sustainable chemistry, addressing some of the most pressing challenges in modern science. As research continues to evolve, this heterocyclic compound is poised to remain a focal point in both academic and commercial spheres.